Cas no 215045-81-1 (Acetic acid,aminocyano-, 2-methoxyethyl ester (9CI))

Acetic acid,aminocyano-, 2-methoxyethyl ester (9CI) structure
215045-81-1 structure
Product Name:Acetic acid,aminocyano-, 2-methoxyethyl ester (9CI)
CAS No:215045-81-1
MF:C6H10N2O3
MW:158.155201435089
CID:243033
Update Time:2024-01-26

Acetic acid,aminocyano-, 2-methoxyethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,aminocyano-, 2-methoxyethyl ester (9CI)
    • Acetic acid, aminocyano-, 2-methoxyethyl ester (9CI)
    • Inchi: 1S/C6H10N2O3/c1-10-2-3-11-6(9)5(8)4-7/h5H,2-3,8H2,1H3
    • InChI Key: JPCSEWVPMHPNAW-UHFFFAOYSA-N
    • SMILES: C(OCCOC)(=O)C(N)C#N

Computed Properties

  • Exact Mass: 158.069
  • Monoisotopic Mass: 158.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.3A^2
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